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Compound of Interest

Compound Name: BCX 1470 methanesulfonate

Cat. No.: B1139478

For Researchers, Scientists, and Drug Development Professionals

Introduction

BCX 1470 methanesulfonate is a potent, synthetic, small-molecule inhibitor of serine
proteases, with particular activity against key enzymes of the complement system.[1] It has
been identified as an effective inhibitor of Factor D and C1s, crucial components of the
alternative and classical complement pathways, respectively.[1][2] This document provides
detailed protocols for the preparation of BCX 1470 methanesulfonate stock solutions for use
in in vitro and in vivo experimental settings.

Physicochemical and Inhibitory Properties

BCX 1470 methanesulfonate is the methanesulfonic acid salt form of BCX 1470, which
generally offers enhanced water solubility and stability compared to the free base form.[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1139478?utm_src=pdf-interest
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
http://www.probechem.com/products_BCX-1470.aspx
http://www.probechem.com/products_BCX-1470.aspx
https://www.medchemexpress.com/bcx-1470-methanesulfonate.html
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.medchemexpress.com/bcx-1470-methanesulfonate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C15H14N205S3 [1]
Molecular Weight 398.48 g/mol [1]
Appearance White to off-white solid
Solubility Soluble in DMSO (= 33.33

mg/mL or 83.64 mM)
IC50 (Factor D) 96 nM [1][2]
IC50 (C1s) 1.6 nM [1][2]
IC50 (Trypsin) 326 nM [1]

Signaling Pathway Inhibition

BCX 1470 methanesulfonate exerts its inhibitory effects on the complement cascade, a
critical component of the innate immune system. The complement system can be activated
through three main pathways: the classical, alternative, and lectin pathways. BCX 1470 targets
enzymes in the classical and alternative pathways.
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Inhibition of Complement Pathways by BCX 1470.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of BCX 1470
methanesulfonate in dimethyl sulfoxide (DMSO), suitable for further dilution in aqueous
buffers for in vitro assays.

Materials:

BCX 1470 methanesulfonate powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile tips
Procedure:

» Weighing the Compound: Accurately weigh a precise amount of BCX 1470
methanesulfonate powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.985 mg of the compound (Molecular Weight = 398.48 g/mol ).

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed
compound. For the 3.985 mg example, add 1 mL of DMSQO. It is recommended to use newly
opened DMSO to avoid moisture, which can impact solubility.

» Dissolution: Vortex the solution vigorously until the compound is completely dissolved. If
precipitation is observed, gentle warming (e.g., in a 37°C water bath) and/or sonication can
be used to aid dissolution.[3]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.
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» Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).[4] Ensure the tubes are tightly sealed to
prevent moisture absorption.

. Mass for 10
Concentration Solvent Mass for 1 mL Mass for 5 mL s
m
1mM DMSO 0.398 mg 1.992 mg 3.985 mg
5mM DMSO 1.992 mg 9.962 mg 19.924 mg
10 mM DMSO 3.985 mg 19.924 mg 39.848 mg

Preparation of Working Solutions for In Vitro Assays

For most cell-based or enzymatic assays, the DMSO stock solution needs to be further diluted
in an appropriate aqueous buffer. It is crucial to ensure that the final concentration of DMSO in
the assay is low (typically < 0.5%) to avoid solvent-induced artifacts.

Procedure:

o Perform serial dilutions of the 10 mM DMSO stock solution in the desired assay buffer to
achieve the final working concentrations.

o Always add the DMSO stock solution to the buffer while vortexing to ensure rapid mixing and
prevent precipitation of the compound.

» Prepare a vehicle control with the same final concentration of DMSO as the highest
concentration of BCX 1470 methanesulfonate tested.

Preparation of a Formulation for In Vivo Studies

For administration in animal models, BCX 1470 methanesulfonate can be formulated in a
vehicle suitable for injection. The following is a representative protocol for a formulation that
can be administered, for example, intraperitoneally or subcutaneously.

Materials:
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10 mM BCX 1470 methanesulfonate in DMSO (as prepared above)

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NacCl)
Procedure for a 1 mL Working Solution:

e To 400 pL of PEG300, add 100 pL of the 10 mM BCX 1470 methanesulfonate DMSO stock
solution. Mix thoroughly.

e Add 50 pL of Tween-80 to the mixture and mix until a clear solution is formed.
e Add 450 pL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.[4]

This protocol results in a final vehicle composition of 10% DMSO, 40% PEG300, 5% Tween-80,
and 45% Saline.[4] The final concentration of BCX 1470 methanesulfonate in this example
would be 1 mM. The dosage can be adjusted by altering the initial concentration of the DMSO
stock solution or the volume administered.

Experimental Workflow
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Workflow for BCX 1470 Methanesulfonate Preparation and Use.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.ambeed.com/products/bcx-1470-methanesulfonate.html
https://www.ambeed.com/products/bcx-1470-methanesulfonate.html
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.benchchem.com/product/b1139478?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety Precautions

Standard laboratory safety practices should be followed when handling BCX 1470
methanesulfonate and its solvents. This includes wearing appropriate personal protective
equipment (PPE) such as gloves, safety glasses, and a lab coat. Handle DMSO with care as it
can facilitate the absorption of other chemicals through the skin. All procedures should be
performed in a well-ventilated area or a chemical fume hood. Refer to the manufacturer's
Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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